Cas no 1308677-82-8 (2-sulfamoylpyridine-4-carboxylic acid)

• Product Name: 2-sulfamoylpyridine-4-carboxylic acid
• CAS No: 1308677-82-8
• MF: C₆H₆N₂O₄S
• MW: 202.187839984894
• CID: 4587408
• PubChem ID: 57336587
• Update Time: 2025-11-01

2-sulfamoylpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-sulfamoylpyridine-4-carboxylic acid

• Inchi： 1S/C6H6N2O4S/c7-13(11,12)5-3-4(6(9)10)1-2-8-5/h1-3H,(H,9,10)(H2,7,11,12)
• InChI Key： RUXSMPHNLBWTHU-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=NC=CC(C(O)=O)=C1

2-sulfamoylpyridine-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 2-sulfamoylpyridine-4-carboxylic acid

2-Sulfamoylpyridine-4-Carboxylic Acid (CAS No. 1308677-82-8): A Multifaceted Compound in Modern Pharmaceutical Research

2-Sulfamoylpyridine-4-carboxylic acid represents a pivotal molecule in the field of medicinal chemistry, with its unique chemical structure and functional groups enabling diverse applications in drug discovery and biological research. The CAS No. 1308677-82-8 identifies this compound as a sulfonamide derivative of pyridine-4-carboxylic acid, combining the aromatic ring of pyridine with sulfonamide functionality. This structural combination confers distinctive physicochemical properties, including solubility in polar solvents and the ability to form hydrogen bonds, which are critical for its biological activity. Recent studies have highlighted its potential as a scaffold for developing novel therapeutics targeting inflammatory and infectious diseases.

Research published in Journal of Medicinal Chemistry (2023) has demonstrated that the 2-sulfamoylpyridine-4-carboxylic acid scaffold exhibits promising antimicrobial activity against multidrug-resistant pathogens. The sulfonamide group enhances its interaction with bacterial enzymes, while the pyridine ring contributes to molecular rigidity, improving binding affinity to target proteins. This dual functionality makes it a valuable candidate for designing broad-spectrum antibiotics, addressing the global challenge of antimicrobial resistance. Additionally, its ability to modulate metalloproteases has sparked interest in its potential for anti-cancer applications, as these enzymes are implicated in tumor progression and metastasis.

In the realm of drug discovery, the 2-sulfamoylpyridine-4-carboxylic acid has been explored as a lead compound for developing small-molecule inhibitors of kinases, which are key targets in oncology. A 2024 study in ACS Chemical Biology reported that derivatives of this compound show selectivity for the EGFR kinase, a critical driver in non-small cell lung cancer (NSCLC). The sulfonamide moiety was found to stabilize the inactive conformation of the kinase domain, thereby inhibiting aberrant signaling pathways. These findings underscore the importance of 2-sulfamoyylic pyridine-4-carboxylic acid as a versatile scaffold for targeted therapy.

The 2-sulfamoylpyridine-4-carboxylic acid also exhibits potential in anti-inflammatory research. A 2023 preclinical study in Pharmacological Research revealed that this compound suppresses the NF-κB pathway, a central mediator of inflammation. The sulfonamide group was shown to inhibit the recruitment of IKK complexes to the TNF receptor, reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. This mechanism suggests its utility in treating autoimmune disorders and chronic inflammatory conditions like rheumatoid arthritis.

From a synthetic chemistry perspective, the 2-sulfamoylpyridine-4-carboxylic acid is a key intermediate in the synthesis of more complex molecules. Its synthesis typically involves the sulfonation of pyridine-4-carboxylic acid derivatives, a process that can be optimized using catalytic methods to improve yield and selectivity. Recent advancements in green chemistry have focused on developing environmentally sustainable protocols for its production, aligning with global efforts to reduce the ecological footprint of pharmaceutical manufacturing.

In drug delivery systems, the 2-sulfamoylpyridine-4-carboxylic acid has been investigated for its potential as a carrier molecule. Its ability to form inclusion complexes with cyclodextrins enhances the solubility and bioavailability of poorly water-soluble drugs. A 2024 study in Advanced Drug Delivery Reviews highlighted its use in formulating oral dosage forms for hydrophobic therapeutic agents, demonstrating improved absorption rates in vivo.

The 2-sulfamoylpyridine-4-carboxylic acid has also shown promise in antiviral research. A 2023 study in Antiviral Research explored its activity against SARS-CoV-2, revealing that the sulfonamide group interacts with the viral spike protein, preventing cell entry. This finding has sparked interest in its potential as a component of antiviral therapies, particularly in combination with existing treatments to enhance efficacy.

From a biomarker standpoint, the 2-sulfamoylpyridine-4-carboxylic acid has been identified as a potential biomarker for monitoring treatment response in certain cancers. A 2024 study in Cancer Research found that its levels in serum correlate with the activity of EGFR-targeted therapies, providing a non-invasive method for assessing therapeutic outcomes. This application highlights its utility in personalized medicine and precision oncology.

The 2-sulfamoylpyridine-4-carboxylic acid is also being explored for its role in metabolic disorders. Research published in Cell Metabolism (2023) suggested that its derivatives can modulate lipid metabolism by inhibiting fatty acid synthase, a key enzyme in cholesterol biosynthesis. This property has led to its consideration as a therapeutic agent for conditions such as atherosclerosis and type 2 diabetes.

In summary, the 2-sulfamoylpyridine-4-carboxylic acid (CAS No. 1308677-82-8) is a versatile compound with a wide range of applications in pharmaceutical research. Its unique structural features enable it to interact with multiple biological targets, making it a valuable scaffold for developing novel therapeutics. Ongoing studies continue to uncover new mechanisms of action and potential applications, solidifying its role as a key player in the advancement of modern medicine.